Diethyl Phthalate-d4
Diethyl Phthalate-d4
Brand Name:
Vulcanchem
CAS No.:
93952-12-6
VCID:
VC21128056
InChI:
InChI=1S/C12H14O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h5-8H,3-4H2,1-2H3/i5D,6D,7D,8D
SMILES:
CCOC(=O)C1=CC=CC=C1C(=O)OCC
Molecular Formula:
C12H14O4
Molecular Weight:
226.26 g/mol
Diethyl Phthalate-d4
CAS No.: 93952-12-6
Cat. No.: VC21128056
Molecular Formula: C12H14O4
Molecular Weight: 226.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 93952-12-6 |
|---|---|
| Molecular Formula | C12H14O4 |
| Molecular Weight | 226.26 g/mol |
| IUPAC Name | diethyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C12H14O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h5-8H,3-4H2,1-2H3/i5D,6D,7D,8D |
| Standard InChI Key | FLKPEMZONWLCSK-KDWZCNHSSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])C(=O)OCC)C(=O)OCC)[2H])[2H] |
| SMILES | CCOC(=O)C1=CC=CC=C1C(=O)OCC |
| Canonical SMILES | CCOC(=O)C1=CC=CC=C1C(=O)OCC |
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